Cas no 2064-21-3 (2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine)

• Product name: 2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine
• CAS No: 2064-21-3
• MF: C₁₉H₂₄N₂
• MW: 280.40726
• CID: 1399482
• PubChem ID: 102741

2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N,N-dimethylpropan-1-amine
• 10,11-Dihydro-N,N,β-trimethyl-5H-dibenz[b,f]azepine-5-ethanamine
• 5H-Dibenz(b,f)azepine, 5-((2-(dimethylamino)-1-methyl)ethyl)-10,11-dihydro-
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-((2-(dimethylamino)-1-methyl)ethyl)-
• DTXSID40942834
• BRN 1652015
• 2064-21-3

• Inchi： InChI=1S/C19H24N2/c1-15(14-20(2)3)21-18-10-6-4-8-16(18)12-13-17-9-5-7-11-19(17)21/h4-11,15H,12-14H2,1-3H3
• InChI Key： FHZGKLYMVPDVIS-UHFFFAOYSA-N
• SMILES： CC(CN(C)C)N1C2=CC=CC=C2CCC3=CC=CC=C31

Computed Properties

• Exact Mass: 280.19412
• Monoisotopic Mass: 280.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48